Cas no 56701-44-1 (N-methyl-1-(4-methylphenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(4-methylphenyl)cyclopropan-1-amine
• CAS No: 56701-44-1
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 2188331
• PubChem ID: 570783
• Update Time: 2025-05-20

N-methyl-1-(4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-methylphenyl)cyclopropanamine
• N-methyl-1-(4-methylphenyl)cyclopropan-1-amine

• Inchi： 1S/C11H15N/c1-9-3-5-10(6-4-9)11(12-2)7-8-11/h3-6,12H,7-8H2,1-2H3
• InChI Key： ACOXCPLYMYMSIU-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-methyl-1-(4-methylphenyl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(4-methylphenyl)cyclopropan-1-amine (CAS No. 56701-44-1)

N-methyl-1-(4-methylphenyl)cyclopropan-1-amine, a compound with the chemical identifier CAS No. 56701-44-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule, including its cyclopropane ring and aromatic substituents, make it a promising candidate for further investigation in various biochemical pathways.

The molecular structure of N-methyl-1-(4-methylphenyl)cyclopropan-1-amine consists of a cyclopropane moiety attached to a phenyl ring, which is further substituted with a methyl group at the para position. This configuration imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the cyclopropane ring, known for its strain and reactivity, suggests that this compound may exhibit unique pharmacological properties that differ from more conventional aromatic or amine-based compounds.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involved in mood regulation and cognitive function. The amine functional group in N-methyl-1-(4-methylphenyl)cyclopropan-1-amine suggests potential interactions with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative disorders. Preliminary studies have indicated that compounds with similar structural motifs may have anxiolytic and antidepressant effects, making this molecule a valuable subject for further exploration.

The synthesis of N-methyl-1-(4-methylphenyl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyclopropane ring into the phenylamrine backbone presents synthetic challenges due to the inherent reactivity of the three-membered ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and cross-coupling reactions, have been employed to construct this core structure efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural diversification.

One of the most compelling aspects of studying N-methyl-1-(4-methylphenyl)cyclopropan-1-amine is its potential as a scaffold for drug discovery. By modifying various functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach has been successfully applied in other areas of medicinal chemistry, where lead optimization has led to the identification of potent and selective therapeutic agents. The cyclopropane-containing scaffold offers a unique chemical space that may be exploited to discover novel drugs with improved efficacy and reduced side effects.

Recent advances in computational chemistry have also facilitated the investigation of N-methyl-1-(4-methylphenyl)cyclopropan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters before conducting expensive experimental trials. These computational methods can be integrated with high-throughput screening assays to accelerate the identification of promising candidates for further development. Such integrative approaches are essential in modern drug discovery pipelines, where efficiency and precision are paramount.

The biological activity of N-methyl-1-(4-methylphenyl)cyclopropan-1-amine has been explored in several preclinical models. Initial studies have shown that this compound exhibits moderate affinity for serotonin receptors (5-HT2A and 5-HT2C) without significant activity at dopaminergic receptors. This selectivity profile makes it an interesting candidate for treating conditions associated with serotonin dysregulation, such as obsessive-compulsive disorder (OCD) and post-traumatic stress disorder (PTSD). Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological relevance, N-methyl-1-(4-methylphenyl)cyclopropan-1-amine serves as a valuable tool for studying neurotransmitter receptor interactions. By binding to specific receptor subtypes, this compound can help researchers understand the complex signaling pathways involved in mood regulation and cognitive processes. Such insights are crucial for developing more effective treatments for neurological and psychiatric disorders. The use of well-characterized ligands like this one provides a foundation for exploring new therapeutic strategies.

The future direction of research on N-methyl-1-(4-methylphenyl)cyclopropan-1-amine includes both structural optimization and clinical translation. By leveraging advanced synthetic techniques and computational modeling, scientists aim to improve its potency, selectivity, and pharmacokinetic properties. Concurrently, collaborative efforts between academic institutions and pharmaceutical companies are essential for moving promising candidates into clinical trials. These endeavors will not only advance our understanding of neurological disorders but also contribute to the development of safer and more effective medications.

In conclusion, N-methyl-1-(4-methylphenyl)cyclopropan-1-amine (CAS No. 56701-44-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation in drug discovery efforts aimed at treating neurological and psychiatric disorders. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.